Cas no 1805189-11-0 (Ethyl 2-bromo-5-cyano-3-methylbenzoate)

• Product Name: Ethyl 2-bromo-5-cyano-3-methylbenzoate
• CAS No: 1805189-11-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4796099
• Update Time: 2023-08-17

Ethyl 2-bromo-5-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-3-15-11(14)9-5-8(6-13)4-7(2)10(9)12/h4-5H,3H2,1-2H3
• InChI Key： DPCHQVCSEOALME-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(C#N)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1